Cas no 2171427-61-3 ((3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide)

• Product Name: (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide
• CAS No: 2171427-61-3
• MF: C₈H₁₄F₂N₂O
• MW: 192.206368923187
• CID: 5935859
• PubChem ID: 165507978
• Update Time: 2025-07-22

(3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide
• 2171427-61-3
• EN300-1287924

• Inchi： 1S/C8H14F2N2O/c9-8(10)2-1-5(4-8)6(11)3-7(12)13/h5-6H,1-4,11H2,(H2,12,13)/t5?,6-/m0/s1
• InChI Key： PFAJWGUUCAEWSU-GDVGLLTNSA-N
• SMILES： FC1(CCC([C@H](CC(N)=O)N)C1)F

Computed Properties

• Exact Mass: 192.10741940g/mol
• Monoisotopic Mass: 192.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide

Professional Introduction to Compound with CAS No. 2171427-61-3 and Product Name: (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide

The compound with the CAS number 2171427-61-3 and the product name (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The (3S)-configuration of the amine group, combined with the presence of two fluorine atoms in the cyclopentyl ring, imparts distinct electronic and steric properties that make this molecule a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The structural motif of (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide aligns well with these criteria. The incorporation of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence both the pharmacokinetic and pharmacodynamic profiles of a compound. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and can also enhance binding interactions due to their ability to form strong hydrogen bonds.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The cyclopentyl ring in (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide not only provides a rigid scaffold but also introduces conformational constraints that can improve enzyme binding affinity. This has been observed in various drug candidates where fluorinated cycloalkanes have demonstrated improved pharmacological activity. The (S)-configuration at the chiral center further adds to the complexity and specificity of this compound, making it a valuable tool for studying enzyme-substrate interactions.

The potential applications of (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide are vast and span across multiple therapeutic areas. One particularly promising area is its utility as a building block for the synthesis of more complex molecules. The presence of both an amine group and a carboxylic acid derivative allows for further functionalization through various chemical reactions such as amide bond formation, condensation reactions, and coupling techniques like Buchwald-Hartwig coupling. These reactions are essential for constructing more intricate structures that can target specific biological pathways.

Moreover, the compound's unique structural features make it an attractive candidate for investigating new drug mechanisms. For example, its ability to interact with biological targets through both hydrophobic and hydrophilic interactions could lead to the development of drugs with improved selectivity and reduced side effects. This is particularly relevant in the context of developing treatments for neurological disorders where precise targeting is crucial. Preliminary computational studies have suggested that (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide can effectively bind to certain enzyme active sites, indicating its potential as an inhibitor or modulator.

The synthesis of (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide also presents an interesting challenge from a synthetic chemistry perspective. The need to maintain chirality at the stereocenter while introducing fluorinated substituents requires careful planning and execution. Advanced synthetic methodologies such as asymmetric hydrogenation or enzymatic resolution are often employed to achieve high enantiomeric purity. These techniques not only ensure the quality of the final product but also provide valuable insights into reaction mechanisms and catalyst design.

In conclusion, (3S)-3-amino-3-(3,3-difluorocyclopentyl)propanamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its combination of fluorinated substituents, chiral center, and versatile functional groups makes it a valuable candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like (2171427-61-2) will undoubtedly play a crucial role in shaping the future of medicine.